3-Chloro-2-cyclopropyl-5-ethylpyrazine

• Molecular Formula: C9H11ClN2
• Molecular Weight: 182.65 g/mol
• IUPAC Name: 3-chloro-2-cyclopropyl-5-ethylpyrazine
• InChI: InChI=1S/C9H11ClN2/c1-2-7-5-11-8(6-3-4-6)9(10)12-7/h5-6H,2-4H2,1H3
• InChI Key: XSXQQMCBFZBNGU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CN=C(C(=N1)Cl)C2CC2

Description

3-Chloro-2-cyclopropyl-5-ethylpyrazine is a substituted pyrazine derivative characterized by a pyrazine ring (a six-membered aromatic heterocycle with two nitrogen atoms at positions 1 and 4) bearing three distinct substituents:

• Chloro group at position 3 (electron-withdrawing, influencing reactivity and binding interactions).
• Cyclopropyl group at position 2 (a strained three-membered cycloalkane, contributing steric bulk and unique electronic effects).
• Ethyl group at position 5 (a lipophilic alkyl chain enhancing hydrophobicity).

Pyrazines are widely utilized in pharmaceuticals, agrochemicals, and flavor industries due to their versatile reactivity and ability to modulate biological activity.

Comparison with Similar Compounds

Structural Comparison

Key structural analogs and their substituents are summarized below:

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Key References
3-Chloro-2-cyclopropyl-5-ethylpyrazine	Cl (3), cyclopropyl (2), ethyl (5)	C₉H₁₂ClN₂	198.66	Inferred
3-Chloro-5-methylpyrazin-2-amine	Cl (3), CH₃ (5), NH₂ (2)	C₅H₅ClN₃	142.57
2-Methoxy-3-methyl-5-(2-methylpropyl)pyrazine	OCH₃ (2), CH₃ (3), isobutyl (5)	C₁₀H₁₆N₂O	180.25
5-Ethyl-3-methyl-2-(2-methylpropyl)pyrazine	CH₂CH₃ (5), CH₃ (3), isobutyl (2)	C₁₁H₁₈N₂	178.28
Methyl 3-chloro-5-methylpyrazine-2-carboxylate	Cl (3), CH₃ (5), COOCH₃ (2)	C₈H₈ClN₂O₂	202.62

Key Observations :

• Cyclopropyl vs. Alkyl Groups : The cyclopropyl group in the target compound introduces steric hindrance and electronic strain compared to linear alkyl chains (e.g., ethyl or isobutyl). This may enhance binding specificity in biological targets .
• Chloro vs.

Physicochemical Properties

• Lipophilicity (logP): Chloro and ethyl groups increase logP, enhancing membrane permeability. For example, pyrazinecarboxamides with tert-butyl groups (logP ~3.5) exhibit higher antimycobacterial activity (IC₅₀ = 41.9–49.5 µmol·L⁻¹) compared to less lipophilic analogs .

• Molecular Weight :

  • The target compound (198.66 g/mol) falls within the optimal range for drug-like molecules (<500 g/mol), contrasting with larger derivatives like BAY 87-2243 (C₂₆H₂₆F₃N₇O₂, 543.54 g/mol), which may face bioavailability challenges .